Cas no 120122-93-2 (6-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one)

6-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one structure
120122-93-2 structure
Product Name:6-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
CAS No:120122-93-2
MF:C14H11N3O4
MW:285.254842996597
CID:105118
PubChem ID:14423587
Update Time:2025-04-18

6-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Nitro-4-(pyridin-2-ylmethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
    • 2H-1,4-Benzoxazin-3(4H)-one,6-nitro-4-(2-pyridinylmethyl)-
    • 6-nitro-4-(pyridin-2-ylmethyl)-1,4-benzoxazin-3-one
    • 6-NITRO-4-(PYRIDINE-2-YLMETHYL)-1,4-BENZOXAZIN-3(4H)-ONE
    • 120122-93-2
    • 6-Nitro-4-[(pyridin-2-yl)methyl]-2H-1,4-benzoxazin-3(4H)-one
    • Benzene, 1-methyl-3-nitroso-
    • DTXSID20560131
    • Inchi: 1S/C14H11N3O4/c18-14-9-21-13-5-4-11(17(19)20)7-12(13)16(14)8-10-3-1-2-6-15-10/h1-7H,8-9H2
    • InChI Key: WUKGYTSINZSRRG-UHFFFAOYSA-N
    • SMILES: O1CC(N(CC2C=CC=CN=2)C2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 285.07503
  • Monoisotopic Mass: 285.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • PSA: 85.57
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